Cas no 1804349-36-7 (3-(Difluoromethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Difluoromethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1804349-36-7
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4834608
• Update Time: 2025-11-06

3-(Difluoromethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5INO/c1-3-2-15-7(14)4(6(9)10)5(3)16-8(11,12)13/h2,6H,1H3
• InChI Key： CACZZQVGZFUJLM-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(C)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine

Research Brief on 3-(Difluoromethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine (CAS: 1804349-36-7)

3-(Difluoromethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine (CAS: 1804349-36-7) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, exhibits promising potential as a building block for the synthesis of novel bioactive molecules. Its structural features make it particularly valuable for applications in drug discovery, agrochemical development, and material science.

Recent studies have focused on the synthetic utility of 3-(Difluoromethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine in cross-coupling reactions, leveraging the reactivity of the iodine substituent for the construction of complex heterocyclic systems. The presence of fluorine atoms enhances the lipophilicity and metabolic stability of derived compounds, which is crucial for the development of pharmaceuticals with improved pharmacokinetic properties. Researchers have also explored its role in the design of kinase inhibitors and antimicrobial agents, highlighting its versatility in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, this compound was utilized as a key intermediate in the synthesis of a novel class of trifluoromethylpyridine-based inhibitors targeting the epidermal growth factor receptor (EGFR). The study demonstrated that derivatives of 3-(Difluoromethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine exhibited potent inhibitory activity against EGFR mutants associated with non-small cell lung cancer (NSCLC). These findings underscore the compound's potential in addressing drug-resistant cancer phenotypes.

Another significant application of this compound lies in agrochemical research. A 2022 report in Pest Management Science detailed its use in the development of next-generation fungicides. The trifluoromethoxy group was found to enhance the binding affinity of derived molecules to fungal cytochrome P450 enzymes, leading to improved efficacy against resistant strains. This highlights the compound's role in addressing global challenges in crop protection and sustainable agriculture.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 3-(Difluoromethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine to improve yield and scalability. A 2023 Organic Process Research & Development article described a novel continuous-flow synthesis method that reduces the use of hazardous reagents while maintaining high purity (>99%). This methodological innovation is expected to facilitate broader adoption of the compound in industrial applications.

Looking ahead, researchers are investigating the potential of 3-(Difluoromethyl)-2-iodo-5-methyl-4-(trifluoromethoxy)pyridine in positron emission tomography (PET) tracer development, capitalizing on the iodine moiety for radioisotope incorporation. Preliminary results presented at the 2023 International Symposium on Fluorine Chemistry suggest promising applications in neuroimaging and oncology diagnostics. These developments position the compound as a multifaceted tool in both therapeutic and diagnostic applications.